Cas no 1788949-12-1 (1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea)

• Product Name: 1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea
• CAS No: 1788949-12-1
• MF: C₂₀H₁₅FN₄O
• MW: 346.357707262039
• CID: 5369012
• Update Time: 2025-05-21

1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea

• Inchi： 1S/C20H15FN4O/c21-14-8-10-15(11-9-14)22-20(26)24-17-6-2-1-5-16(17)18-13-25-12-4-3-7-19(25)23-18/h1-13H,(H2,22,24,26)
• InChI Key： IXLNVYQFVPTEGP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NC1=CC=CC=C1C1=CN2C(=N1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea

1-(4-Fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea

The compound 1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea (CAS No: 1788949-12-1) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which incorporates a urea functional group, a fluorophenyl moiety, and an imidazo[1,2-a]pyridine-substituted phenyl group. The combination of these structural elements endows the compound with distinctive pharmacological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the role of imidazo[1,2-a]pyridine derivatives in modulating various biological pathways. These heterocyclic structures are known for their ability to interact with protein targets such as kinases and G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. The presence of the imidazo[1,2-a]pyridine group in this compound suggests potential applications in the treatment of conditions such as cancer, inflammation, and neurodegenerative diseases.

The fluorophenyl group in the molecule adds another layer of complexity to its pharmacokinetic profile. Fluorinated aromatic compounds are often associated with enhanced stability and bioavailability due to the electron-withdrawing nature of the fluorine atom. This property could be advantageous in optimizing the compound's absorption and distribution within the body, thereby improving its therapeutic efficacy.

Research into urea-based compounds has revealed their potential as inhibitors of various enzymes and signaling molecules. Urea derivatives have been explored for their ability to modulate protein-protein interactions (PPIs), which are increasingly recognized as promising targets for therapeutic intervention. The urea moiety in this compound may contribute to its ability to disrupt or stabilize specific PPIs, potentially leading to novel therapeutic strategies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivities of complex molecules like 1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea with unprecedented accuracy. Molecular docking studies have shown that this compound exhibits strong binding interactions with several key proteins implicated in disease states. These findings underscore its potential as a lead compound for drug development programs targeting specific molecular pathways.

In addition to its pharmacological properties, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of the imidazo[1,2-a]pyridine ring system requires precise control over reaction conditions to ensure regioselectivity and yield high-purity products. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and multi-component synthesis strategies, to efficiently assemble this complex structure.

The integration of fluorophenyl groups into medicinal agents has also been a focus of recent investigations. Fluorinated aromatic compounds are known to exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This characteristic could be particularly beneficial for 1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea, enabling it to overcome challenges related to drug delivery and bioavailability.

Furthermore, the study of imidazo[1,2-a]pyridine derivatives has expanded into areas such as radiopharmacology and imaging agents. These compounds have shown promise as ligands for positron emission tomography (PET) imaging due to their ability to bind selectively to specific receptors or enzymes. If CAS No: 1788949-12-1 demonstrates similar binding properties, it could find applications in diagnostic imaging technologies.

The development of novel therapeutic agents often relies on a deep understanding of molecular mechanisms at the cellular level. Researchers have employed advanced techniques such as CRISPR-Cas9 gene editing and high-throughput screening to investigate the effects of CAS No: 1788949-12-1 on cellular pathways. These studies have provided valuable insights into its mechanism of action and potential toxicity profiles.

In conclusion, CAS No: 1788949-12-1, or 1-(4-fluorophenyl)-3-(2-imidazo[1,2-a]pyridin-2-ylphenyl)urea, represents a cutting-edge molecule with multifaceted applications in drug discovery and development. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation across diverse therapeutic areas.